7-Amino-2-Isopropyl-4-bromo-2H-phthalazin-1-one

• Molecular Formula: C11H12BrN3O
• Molecular Weight: 282.14 g/mol
• IUPAC Name: 7-amino-4-bromo-2-propan-2-ylphthalazin-1-one
• InChI: InChI=1S/C11H12BrN3O/c1-6(2)15-11(16)9-5-7(13)3-4-8(9)10(12)14-15/h3-6H,13H2,1-2H3
• InChI Key: FOBSJXJKBZHAAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2=C(C=CC(=C2)N)C(=N1)Br

Description

7-Amino-2-Isopropyl-4-bromo-2H-phthalazin-1-one is a useful research compound. Its molecular formula is C11H12BrN3O and its molecular weight is 282.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Nitro-2-Isopropyl-4-bromo-2H-phthalazin-1-one (4.6 g, 0.015 mol) was dissolved in a 5:1 mixture of ethanol and water (150 ml). To this solution was added iron powder (2.14 g, 0.039 mol) and concentrated hydrochloric acid (1 ml), the mixture was heated to 80° C. for three hours. After this time, the reaction mixture was cooled to room temperature and filtered through a pad of celite, the celite was washed with ethanol (100 ml), and the solution was concentrated under vacuum to give the title compound (4.2 g, 98% yield) as a white solid.